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Compound of Interest

Compound Name: Smtin-T140

Cat. No.: B12404392

Get Quote

Despite a comprehensive search of publicly available scientific literature and databases, no

information was found on a compound specifically designated as "Smtin-T140."

This includes searches for the exact term, as well as variations in spelling (e.g., "Smatin-T140,"

"Smitin-T140") and individual components of the name ("Smtin," "T140").

The search did yield information on two separate entities that may be related to the requested

topic:

Smitin: A novel, large protein found in smooth muscle that is similar to titin. It is believed to

play a role in the organization of myosin filaments within the contractile apparatus of smooth

muscle cells.[1]

T140: A 14-amino acid peptide that acts as an antagonist to the CXCR4 receptor. T140 and

its analogs have been investigated for their potential as anti-HIV agents and as anti-

metastatic agents in cancer therapy.[2]

It is plausible that "Smtin-T140" could refer to a novel, proprietary, or as-yet-unpublished

conjugate or derivative that combines a component related to the protein "Smitin" with the
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peptide "T140." However, without any published data, it is impossible to provide any

information on its preliminary toxicity, experimental protocols, or associated signaling pathways.

Therefore, the requested in-depth technical guide or whitepaper on the preliminary toxicity

screening of Smtin-T140 cannot be generated at this time due to the complete absence of

available information on this specific substance. Further research and publication by the entity

that has designated this compound name would be required before such a document could be

created.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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